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Sarolaner Efficacy & Dose Optimization

The table below summarizes foundational data on sarolaner's efficacy against various tick species, which is

crucial for dose interval justification [1].

Tick Species
Sarolaner
Dose
(mg/kg)

Efficacy Over
Time

Key Findings

Multiple Species (D.
reticulatus, R.
sanguineus) [1]

1.25 >99.7%
efficacy
through Day
28

Lower dose provided excellent 4-week
control for these species.

Ixodes scapularis
(deer tick) [1]

0.625 >95%
efficacy
through Day
43

Most susceptible species tested.

Dermacentor
variabilis (American

dog tick) [1]

1.25 96.2%
efficacy at
Day 35

Provided effective control for over a month.
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Tick Species
Sarolaner
Dose
(mg/kg)

Efficacy Over
Time

Key Findings

Amblyomma
americanum (lone

star tick) [1]

1.25 88.5%
efficacy at
Day 28

Lower efficacy highlighted this genus as less
susceptible.

Amblyomma
maculatum (Gulf
Coast tick) [1]

2.0 >93% control
for 5 weeks

The 2 mg/kg dose was selected as the

commercial dose for a minimum 1-month
control of all ticks, including the more

resistant Amblyomma species.

Speed of Kill Against Key Ticks

Speed of kill is a critical factor in preventing pathogen transmission. The following table compares

sarolaner's performance against other common isoxazolines for the challenging Amblyomma americanum

[2].

Product (Active
Ingredient)

Efficacy at 24h
on Day 21

Efficacy at 24h
on Day 28

Sustained Speed of Kill

Lotilaner 97.4% 92.3% Rapid speed of kill (≥90% at 24h) was
sustained over the monthly dosing period

[2].

Sarolaner (in
Simparica Trio)

13.6% 4.9% Speed of kill declined significantly over the

dosing interval [2].

Afoxolaner 14.9% 0.0% Speed of kill declined significantly over the

dosing interval [2].

Experimental Protocol for Evaluating Acaricides
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For researchers designing studies to evaluate sarolaner or comparable acaricides, the following workflow

outlines a standardized methodology based on World Association for the Advancement of Veterinary

Parasitology (WAAVP) guidelines [3] [4].

Start: Study Design

Animal Selection & Allocation

Pre-treatment Phase
• Blinded, randomized design

• Negative control (placebo) group
• Complete block design by body weight

• Use healthy, tick-susceptible dogs
• Confirm host suitability with tick count

• Adequate wash-out period for prior parasiticides

Treatment & Infestation • Artificially infest with viable, unfed adult ticks
• Pre-defined infestation locations (e.g., dorsal midline)

Post-treatment Assessment • Administer treatment per label (e.g., 2 mg/kg Sarolaner)
• Perform weekly re-infestations post-treatment

Data Analysis • Count live ticks at 8, 12, 24, 48, 72h intervals
• Personnel blinded to treatment groups

• Calculate efficacy vs. control: (Mc-Mt)/Mc x 100%
• Mc: Mean count (control), Mt: Mean count (treatment)

• Use geometric mean counts
• Statistical analysis (e.g., linear mixed model)
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FAQ for Technical Support

Q1: What is the recommended minimum dose and dosing interval for sarolaner in dogs, and what is

the evidence? The recommended minimum dose is 2 mg/kg administered once monthly [5] [1]. This dose

was established in dose-determination studies, which showed that while 1.25 mg/kg was effective against

many species, its efficacy against the more resistant Amblyomma maculatum fell below 90% by Day 28. The

2 mg/kg dose maintained >93% control of A. maculatum for 35 days, supporting a monthly interval [1].

Q2: Why might sarolaner appear less effective against Amblyomma americanum (lone star tick) in

some studies? Amblyomma species, including A. americanum, have been consistently identified as the least

susceptible ticks to isoxazolines like sarolaner [2] [1]. This inherent reduced sensitivity is a recognized

challenge. Furthermore, recent comparative studies show that while sarolaner's initial speed of kill is rapid,

it can decline significantly against weekly re-infestations of A. americanum over a monthly period,

especially when compared to lotilaner which maintained a rapid speed of kill [2].

Q3: What is the molecular basis for sarolaner's insecticidal activity? Sarolaner is a GABA- and

glutamate-gated chloride channel inhibitor from the isoxazoline class [5] [6]. It selectively binds to these

channels in the neuromuscular junctions of insects and acarines, causing hyperexcitation, paralysis, and

death [5]. The biologically active S-enantiomer of sarolaner has higher binding affinity for the

Ctenocephalides felis RDL receptor than the R-enantiomer, primarily due to key interactions with residues

like Ile256 and Phe326 [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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